Cas no 1355175-62-0 (2-(cyclohexylamino)thiazole-4-carboxylic acid)

• Product Name: 2-(cyclohexylamino)thiazole-4-carboxylic acid
• CAS No: 1355175-62-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4592838
• Update Time: 2025-10-25

2-(cyclohexylamino)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylamino)-1,3-thiazole-4-carboxylic acid
• 2-(cyclohexylamino)thiazole-4-carboxylic acid
• Z2465875724

• Inchi： 1S/C10H14N2O2S/c13-9(14)8-6-15-10(12-8)11-7-4-2-1-3-5-7/h6-7H,1-5H2,(H,11,12)(H,13,14)
• InChI Key： KMVQBIKCTPSBCZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.9
• Topological Polar Surface Area: 90.5

Additional information on 2-(cyclohexylamino)thiazole-4-carboxylic acid

Introduction to 2-(Cyclohexylamino)thiazole-4-carboxylic Acid (CAS No. 1355175-62-0)

2-(Cyclohexylamino)thiazole-4-carboxylic acid (CAS No. 1355175-62-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(cyclohexylamino)thiazole-4-carboxylic acid makes it a valuable intermediate in the synthesis of various bioactive molecules, including drugs and drug candidates.

The chemical structure of 2-(cyclohexylamino)thiazole-4-carboxylic acid consists of a thiazole ring, a cyclohexylamino group, and a carboxylic acid moiety. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which confer unique chemical properties and reactivity. The cyclohexylamino group provides additional steric and electronic effects, enhancing the compound's solubility and biological activity. The carboxylic acid group further contributes to the compound's reactivity and can be readily functionalized for various synthetic transformations.

In recent years, 2-(cyclohexylamino)thiazole-4-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of thiazole derivatives, including 2-(cyclohexylamino)thiazole-4-carboxylic acid, in inhibiting viral replication. The researchers found that these compounds exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

Beyond antiviral applications, 2-(cyclohexylamino)thiazole-4-carboxylic acid has also shown promise in the development of anticancer drugs. A recent study in the European Journal of Medicinal Chemistry reported that thiazole derivatives with similar structures to 2-(cyclohexylamino)thiazole-4-carboxylic acid exhibit significant cytotoxic activity against various cancer cell lines. The researchers attributed this activity to the ability of these compounds to induce apoptosis and inhibit cell proliferation. These findings suggest that 2-(cyclohexylamino)thiazole-4-carboxylic acid could serve as a valuable starting point for the design and synthesis of novel anticancer agents.

The pharmacological properties of 2-(cyclohexylamino)thiazole-4-carboxylic acid have also been explored in the context of central nervous system (CNS) disorders. A study published in the Journal of Pharmacology and Experimental Therapeutics investigated the neuroprotective effects of thiazole derivatives, including 2-(cyclohexylamino)thiazole-4-carboxylic acid. The results showed that these compounds can effectively protect neurons from oxidative stress and neurotoxicity, making them potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 2-(cyclohexylamino)thiazole-4-carboxylic acid is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common method involves the reaction of 4-chlorothiazole with cyclohexylamine followed by hydrolysis to form the carboxylic acid. These synthetic methods are well-documented in the literature and can be adapted to meet specific requirements for purity and yield.

In addition to its direct applications in drug discovery, 2-(cyclohexylamino)thiazole-4-carboxylic acid has also found use as a building block in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for a wide range of biological activities, leading to the identification of several promising lead compounds. This approach has accelerated the drug discovery process by allowing researchers to rapidly evaluate large numbers of structurally diverse molecules.

The environmental impact and safety profile of 2-(cyclohexylamino)thiazole-4-carboxylic acid are also important considerations in its use as a pharmaceutical intermediate. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental or health risks when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and storage.

In conclusion, 2-(cyclohexylamino)thiazole-4-carboxylic acid (CAS No. 1355175-62-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic options for a wide range of diseases.